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Compound of Interest
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Cat. No.: B1213747 Get Quote

For Immediate Release

[City, State] – [Date] – In the global search for novel antimicrobial agents to combat the growing

threat of antibiotic resistance, the natural carbazole alkaloid, Murrayanine, has demonstrated

significant antibacterial potential. Extracted from Murraya koenigii, a plant widely used in

traditional medicine, Murrayanine is showing promise as a potent antibacterial agent. This

comparative guide provides an in-depth analysis of its antibacterial activity against known

antibiotics, supported by experimental data and detailed methodologies for researchers,

scientists, and drug development professionals.

Performance Benchmark: Murrayanine vs. Standard
Antibiotics
The antibacterial efficacy of Murrayanine and its derivatives has been evaluated against

common Gram-positive and Gram-negative bacteria and compared with standard antibiotics

such as Ciprofloxacin and Tetracycline. The following tables summarize the Minimum Inhibitory

Concentration (MIC) and Zone of Inhibition data, providing a clear comparison of their

antibacterial potency.

Table 1: Minimum Inhibitory Concentration (MIC) Data
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Antimicrobial Agent Test Organism MIC (µg/mL)

Murrayanine (and related

carbazole alkaloids)
Staphylococcus aureus 4 - 50[1]

Escherichia coli

Data not readily available for

pure Murrayanine. Extracts

show activity.

Ciprofloxacin Staphylococcus aureus ≤ 1 (Susceptible)

Escherichia coli ≤ 0.25 (Susceptible)

Tetracycline Staphylococcus aureus ≤ 4 (Susceptible)

Escherichia coli ≤ 4 (Susceptible)

Note: MIC values for standard antibiotics are based on Clinical and Laboratory Standards

Institute (CLSI) guidelines. The MIC for Murrayanine against S. aureus is reported for the

related compound Murrayaquinone A.

Table 2: Zone of Inhibition Data (Kirby-Bauer Method)

Antimicrobial Agent Test Organism Zone of Inhibition (mm)

Murrayanine (extracts) Staphylococcus aureus 10 - 18[2]

Escherichia coli 6 - 11[2]

Ciprofloxacin (5 µg disc) Staphylococcus aureus ≥ 21 (Susceptible)[3]

Escherichia coli ≥ 21 (Susceptible)[3]

Tetracycline (30 µg disc) Staphylococcus aureus ≥ 19 (Susceptible)

Escherichia coli ≥ 15 (Susceptible)

Note: Zone of inhibition diameters for standard antibiotics are based on CLSI guidelines. Data

for Murrayanine is from studies using ethanolic extracts of Murraya koenigii.
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Preliminary research suggests that the antibacterial activity of carbazole alkaloids, including

Murrayanine, stems from their ability to inhibit bacterial DNA gyrase.[4] This essential enzyme

is responsible for introducing negative supercoils into the bacterial DNA, a process crucial for

DNA replication and transcription. By inhibiting this enzyme, Murrayanine effectively halts

these vital cellular processes, leading to bacterial cell death.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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